Cas no 2248184-49-6 ((2S)-2,3,3-trimethylpentan-1-amine)

• Product Name: (2S)-2,3,3-trimethylpentan-1-amine
• CAS No: 2248184-49-6
• MF: C₈H₁₉N
• MW: 129.24316239357
• CID: 6119525
• PubChem ID: 137940858
• Update Time: 2025-10-29

(2S)-2,3,3-trimethylpentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2248184-49-6
• EN300-6507109
• (2S)-2,3,3-trimethylpentan-1-amine

• Inchi： 1S/C8H19N/c1-5-8(3,4)7(2)6-9/h7H,5-6,9H2,1-4H3/t7-/m1/s1
• InChI Key： JJGZRVKRVJNXLW-SSDOTTSWSA-N
• SMILES： NC[C@@H](C)C(C)(C)CC

Computed Properties

• Exact Mass: 129.151749610g/mol
• Monoisotopic Mass: 129.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 76.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-2,3,3-trimethylpentan-1-amine

Introduction to (2S)-2,3,3-trimethylpentan-1-amine (CAS No. 2248184-49-6)

((2S)-2,3,3-trimethylpentan-1-amine) is a chiral amine compound with significant applications in the field of pharmaceuticals and chemical research. Its unique structural configuration and stereochemical properties make it a valuable intermediate in the synthesis of various bioactive molecules. This compound, identified by the CAS number 2248184-49-6, has garnered attention due to its role in developing innovative therapeutic agents and its potential in drug discovery pipelines.

The stereochemistry of ((2S)-2,3,3-trimethylpentan-1-amine) is particularly noteworthy, as the (S)-configuration often confers enhanced biological activity and selectivity in drug candidates. This feature is increasingly exploited in modern medicinal chemistry to design molecules with improved pharmacokinetic profiles and reduced side effects. The compound's structural framework, featuring a tertiary amine and multiple methyl substituents, contributes to its versatility as a building block in organic synthesis.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of ((2S)-2,3,3-trimethylpentan-1-amine). Techniques such as asymmetric hydrogenation and enzymatic resolution have been employed to achieve high enantiomeric purity, which is critical for pharmaceutical applications. These innovations not only streamline the synthesis process but also reduce costs, making the compound more accessible for industrial use.

In the realm of pharmaceutical research, ((2S)-2,3,3-trimethylpentan-1-amine) has been investigated for its potential role in modulating various biological pathways. Studies suggest that this compound may exhibit properties relevant to neurological disorders, inflammation, and metabolic diseases. Its ability to serve as a precursor for more complex molecules has led to its incorporation into numerous drug discovery programs aimed at addressing unmet medical needs.

The compound's chemical stability and compatibility with a wide range of functional groups make it an attractive choice for medicinal chemists. Researchers have leveraged these attributes to develop novel scaffolds that exhibit desirable pharmacological properties. For instance, derivatives of ((2S)-2,3,3-trimethylpentan-1-amine) have been explored as potential kinase inhibitors and G-protein coupled receptor modulators.

One of the most compelling aspects of ((2S)-2,3,3-trimethylpentan-1-amine) is its role in enabling structure-based drug design. By understanding the three-dimensional structure of this compound and how it interacts with biological targets, scientists can optimize its properties to enhance efficacy and reduce toxicity. This approach aligns with the growing trend toward precision medicine, where tailored therapeutics are designed to meet the specific needs of individual patients.

The industrial production of ((2S)-2,3,3-trimethylpentan-1-amine) has also seen significant improvements благодаря advancements in process chemistry. Continuous flow reactors and green chemistry principles have been adopted to minimize waste and energy consumption while maintaining high yields. These sustainable practices are essential for ensuring the long-term viability of pharmaceutical manufacturing processes.

Furthermore, the versatility of ((2S)-2,3,3-trimethylpentan-1-amine) extends beyond its use as an intermediate in drug synthesis. It has been utilized in material science applications due to its ability to form stable complexes with other molecules. These complexes exhibit unique properties that make them useful in areas such as catalysis and polymer science.

As research continues to uncover new applications for ((2S)-2,3,3-trimethylpentan-1-amine), collaborations between academia and industry are becoming increasingly important. Such partnerships facilitate the rapid translation of laboratory discoveries into commercial products, ultimately benefiting patients worldwide. The compound's multifaceted utility underscores its importance as a cornerstone molecule in modern chemical biology.

In conclusion, ((2S)-2,3,3-trimethylpentan-1-amine) (CAS No. 2248184-49-6) represents a significant advancement in both pharmaceutical chemistry and synthetic organic chemistry. Its unique stereochemical properties, combined with its broad applicability across multiple disciplines, make it a cornerstone of contemporary research efforts aimed at developing novel therapeutics and materials. As scientific understanding evolves，the potential uses for this compound are likely to expand even further，solidifying its role as a vital component in the quest for medical innovation.